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Compound of Interest

Compound Name: Ethyl cyclopentylideneacetate

Cat. No.: B162082

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for Ethyl
cyclopentylideneacetate. The information is compiled to assist laboratory personnel in
minimizing risks and ensuring safe operational procedures. Due to the limited availability of a
specific Safety Data Sheet (SDS) for this compound, this guide integrates data from
authoritative chemical databases, safety protocols for similar substances, and standardized
experimental guidelines.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Ethyl cyclopentylideneacetate is
presented in Table 1. This data is crucial for understanding the substance's behavior under

various laboratory conditions.

Table 1: Physical and Chemical Properties of Ethyl Cyclopentylideneacetate
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Property Value Source
Molecular Formula CoH1402 PubChem[1]
Molecular Weight 154.21 g/mol PubChem[1]
CAS Number 1903-22-6 PubChem[1]
Appearance White to Light Brown Vendor Information
Boiling Point 214.1 °C at 760 mmHg ChemSrc
Flash Point 100.5 °C ChemSrc
Density 1.082 g/cm3 ChemSrc
Vapor Pressure 0.159 mmHg at 25°C ChemSrc
Solubility No data available

LogP 2.04990 ChemSrc

Hazard Identification and Classification

Ethyl cyclopentylideneacetate is classified under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are related to its irritant

properties.

Table 2: GHS Hazard Classification for Ethyl Cyclopentylideneacetate

Hazard Class Hazard Statement GHS Code Source
Skin
) o Causes skin irritation H315 PubChem[1]
Corrosion/Irritation
Serious Eye Causes serious eye
o L H319 PubChem[1]
Damage/Eye Irritation irritation
Specific Target Organ ]
o _ May cause respiratory
Toxicity (Single T H335 PubChem[1]
irritation
Exposure)
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Hazard Pictogram:

walt text

Signal Word: Warning

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and ensure a safe
working environment.

3.1. Personal Protective Equipment (PPE)

Arisk assessment should be conducted before handling Ethyl cyclopentylideneacetate to
determine the appropriate PPE.
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Personal Protective Equipment (PPE)

>l Engineering Controls
Primary barrier (e.g., Fume Hood)

Eye Protection
(Safety glasses with side shields or goggles)

\

Hand Protection
(Chemical-resistant gloves, e.g., Nitrile rubber)

\

Researcher

____________________

- Body Protection
" | (Lab coat, closed-toe shoes)

If needed

q---————-—-——-

Respiratory Protection
(Use in well-ventilated area.
Respirator may be needed for large quantities or poor ventilation.)

Click to download full resolution via product page

Figure 1. Recommended Personal Protective Equipment for handling Ethyl
cyclopentylideneacetate.

3.2. Handling Procedures

Work in a well-ventilated area, preferably within a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mist.

Use non-sparking tools and avoid sources of ignition.
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e Ground and bond containers when transferring material.

e Wash hands thoroughly after handling.

3.3. Storage Conditions

o Store in a tightly closed container in a dry, cool, and well-ventilated place.

o Keep away from heat, sparks, and open flames.

o Store separately from incompatible materials such as strong oxidizing agents.

Emergency Procedures

In the event of an emergency, follow these first-aid measures and be prepared for spill
response.

4.1. First-Aid Measures

//// / In Case of W ~—
Vs —a
Inhalation Skin Contact Eye Contact Ingestion
- Move to fresh air. - Immediately remove contaminated clothing. - Rinse cautiously with water for several minutes. - Do NOT induce vomiting.
- If not breathing, give artificial respiration. - Wash skin with soap and plenty of water. - Remove contact lenses, if present and easy to do. Continue rinsing. - Never give anything by mouth to an unconscious person.
- Seek medical attention. - Seek medical attention if irritation persists - Seek i medical attention. - Rinse mouth with water and seek medical attention.

Click to download full resolution via product page

Figure 2. First-aid procedures for exposure to Ethyl cyclopentylideneacetate.

4.2. Spill and Leak Procedures
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o Small Spills: Absorb with an inert material (e.g., sand, vermiculite) and place in a suitable
container for disposal.

o Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Contain the spill and prevent it from entering drains. Collect the material with a non-
combustible absorbent and dispose of it as hazardous waste.

Disposal Considerations

Dispose of Ethyl cyclopentylideneacetate and its containers in accordance with local, state,
and federal regulations. This material may be classified as hazardous waste.

Experimental Protocols for Hazard Assessment

While specific toxicological data for Ethyl cyclopentylideneacetate is not readily available, its
potential for skin and eye irritation can be assessed using standardized in vitro methods. These
protocols provide an alternative to animal testing and are recognized by international regulatory
bodies.

6.1. In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test Method (OECD
Guideline 439)

This test method evaluates the potential of a chemical to cause skin irritation by assessing its
cytotoxicity on a reconstructed human epidermis model.[2][3][4][5][6]

Methodology:

o Tissue Preparation: Reconstructed human epidermis tissue models are equilibrated in
culture medium.

o Chemical Application: A small volume of the test chemical (or a suitable dilution) is applied
topically to the surface of the tissue.

o Exposure: The tissues are exposed to the chemical for a defined period (e.g., 15-60
minutes).

o Post-Exposure Incubation: The chemical is removed by rinsing, and the tissues are
incubated in fresh medium for a post-exposure period (e.g., 42 hours).
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 Viability Assessment: Tissue viability is determined using a quantitative assay, typically the

MTT assay. The enzymatic conversion of MTT to a colored formazan product by viable cells
is measured spectrophotometrically.

o Data Interpretation: The viability of the chemical-treated tissues is compared to that of

negative controls. A reduction in viability below a certain threshold (e.g., < 50%) indicates
that the chemical is an irritant.[5]
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l

Measure Cell Viability

Classify as Irritant or Non-Irritant

Viability < 50% = Irritant)Viability > 50% = Non-Irritant
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Figure 3. Experimental workflow for the in vitro skin irritation test (OECD 439).
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6.2. In Vitro Eye Irritation: Reconstructed Human Cornea-like Epithelium (RhCE) Test Method
(OECD Guideline 492)

This test method is used to identify chemicals that are not classified as eye irritants or causing
serious eye damage.[7][8][9][10]

Methodology:

Tissue Preparation: Reconstructed human cornea-like epithelium tissue models are pre-
incubated in culture medium.

o Chemical Application: The test chemical is applied topically to the surface of the corneal
tissue. The application method differs for liquids and solids.

o Exposure: Tissues are exposed for a set duration (e.g., 30 minutes for liquids).[8]

o Post-Exposure Incubation: After rinsing, the tissues are transferred to fresh medium for a
post-incubation period.

 Viability Assessment: Cell viability is measured using the MTT assay.

o Data Interpretation: If the tissue viability is greater than 60% relative to the negative control,
the chemical is considered a non-irritant.[8][10]

6.3. Respiratory Irritation Assessment

As Ethyl cyclopentylideneacetate may cause respiratory irritation, it is important to handle it
in a manner that minimizes inhalation exposure. Formal testing for respiratory irritation is
complex and often involves specialized in vivo or in vitro models of the respiratory tract.

General Assessment Approach for Volatile Organic Compounds (VOCS):

 In Vitro Models: Use of cultured human respiratory epithelial cells to assess cytotoxicity and
inflammatory responses following exposure to the vapor phase of the compound.

» Dosimetry Modeling: Computational models can be used to estimate the deposition and
concentration of the vapor in different regions of the respiratory tract.[11]
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e Symptom Monitoring in Occupational Settings: In a controlled environment, monitoring for
symptoms such as nose and throat discomfort, headache, and dizziness can provide
information on the irritant potential of a substance.

Disclaimer: This document is intended as a guide for trained professionals and should not be
considered a substitute for a comprehensive risk assessment. Always consult the most current
safety information and institutional protocols before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b162082?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

